Propoxycarbazone-sodium

• CAS No.: 181274-15-7
• Product Name: Propoxycarbazone-sodium
• Molecular Formula: C15H17N4NaO7S
• Molecular Weight: 420.4 g/mol
• IUPAC Name: sodium;(2-methoxycarbonylphenyl)sulfonyl-(4-methyl-5-oxo-3-propoxy-1,2,4-triazole-1-carbonyl)azanide
• Standard InChI: InChI=1S/C15H18N4O7S.Na/c1-4-9-26-14-16-19(15(22)18(14)2)13(21)17-27(23,24)11-8-6-5-7-10(11)12(20)25-3;/h5-8H,4,9H2,1-3H3,(H,17,21);/q;+1/p-1
• Standard InChIKey: JRQGDDUXDKCWRF-UHFFFAOYSA-M
• Isomeric SMILES: CCCOC1=NN(C(=O)N1C)/C(=N/S(=O)(=O)C2=CC=CC=C2C(=O)OC)/[O-].[Na+]
• SMILES: CCCOC1=NN(C(=O)N1C)C(=O)[N-]S(=O)(=O)C2=CC=CC=C2C(=O)OC.[Na+]
• Canonical SMILES: CCCOC1=NN(C(=O)N1C)C(=O)[N-]S(=O)(=O)C2=CC=CC=C2C(=O)OC.[Na+]
• Colorform: Colorless crystalline powde
• Density: 1.42 at 20 °C
• Melting Point: 230-240 °C (decomposes)
• Solubility: In dichloromethane 1.5, n-heptane, xylene and isopropanol <0.1 (all in g/L, 20 °C); In water (g/L, 20 °C): 2.9 (pH 4); 42.0 (pH 7, pH 9)
• Synonyms: N-((2-(methoxycarbonyl)phenyl)sulfonyl)-4-methyl-5-oxo-3-propoxy-4,5-dihydro-1H-1,2,4-triazole-1-carboximidic acid; propoxycarbazone; propoxycarbazone sodium; sodium ((2-(methoxycarbonyl)phenyl)sulfonyl)((4-methyl-5-oxo-3-propoxy-4,5-dihydro-1H-1,2,4-triazol-1-yl)carbonyl)azanide; sodium methyl 2-((((4,5-dihydro-4-methyl-5-oxo-3-propoxy-1H-1,2,4-triazol-1-yl)carbonyl)-amino)sulfonyl)benzoate
• Vapor Pressure: 1X10-8 Pa at 20 °C
• PubChem Compound: 12056759
• Last Modified: Nov 11 2021